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Compound of Interest

Compound Name: 2-Nitropyridine-3-sulfonamide

CAS No.: 75903-61-6

Cat. No.: B2425900 Get Quote

Executive Summary
This guide provides a comprehensive safety analysis of 2-Nitropyridine-3-sulfonamide, a

specialized heterocyclic intermediate likely utilized in the synthesis of bioactive sulfonamide

derivatives (e.g., antibacterial agents, carbonic anhydrase inhibitors).

Critical Safety Notice: While specific commercial Safety Data Sheets (SDS) are widely

available for its isomer (3-Nitropyridine-2-sulfonamide, CAS 75903-50-3), the specific isomer 2-
Nitropyridine-3-sulfonamide is often a custom-synthesized research chemical. Consequently,

this guide utilizes Read-Across Toxicology and Functional Group Analysis (Structure-Activity

Relationship) to establish a precautionary safety profile.

Key Hazards Identified:

Energetic Instability: The presence of a nitro group (

) on a pyridine ring introduces potential shock sensitivity and thermal instability.

Sensitization: The sulfonamide moiety (

) is a known structural alert for skin and respiratory sensitization (H317, H334).

Acute Toxicity: Pyridine derivatives often exhibit specific organ toxicity (liver/kidney) and CNS

depression.
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Chemical Identification & Physicochemical Profiling
Property Data / Prediction

Chemical Name 2-Nitropyridine-3-sulfonamide

Common Synonyms
3-Sulfamoyl-2-nitropyridine; 2-Nitro-3-

pyridinesulfonamide

Molecular Formula

Molecular Weight 203.18 g/mol

CAS Number (Analog)
75903-50-3 (Refers to the 3-nitro-2-sulfonamide

isomer; use as proxy)

Physical State
Solid (Likely crystalline powder, yellow to pale

orange)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water; potentially soluble in dilute base.[1]

pKa (Predicted)

~9.0–10.0 (Sulfonamide NH), Pyridine N is

weakly basic but deactivated by

.

Structural Hazard Analysis
The molecule combines an electron-withdrawing nitro group with a sulfonamide group on a

pyridine core.

Nitro Group (

): Deactivates the ring, making it susceptible to nucleophilic aromatic substitution (SNAr).
This reactivity correlates with skin irritation and potential mutagenicity (DNA
intercalation/alkylation).

Sulfonamide Group (

): Primary amine nature of the sulfonamide can lead to crystallization in kidneys if
ingested/absorbed (analogous to sulfamethoxazole).
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Hazard Identification (GHS Classification)
Based on QSAR (Quantitative Structure-Activity Relationship) and analog data from 2-

Nitropyridine and Benzenesulfonamide, the following GHS classifications are assigned under

the Precautionary Principle.

GHS Label Elements[2][3][4][5]
Signal Word:WARNING (Potential DANGER if energetic data confirms instability)

Pictograms:

(Irritant/Sensitizer)

(Systemic Toxicity)

Hazard Statements (H-Codes)
Code Classification Justification

H302 Harmful if swallowed
Pyridine derivatives typically

show oral LD50 < 2000 mg/kg.

H315 Causes skin irritation
Acidic nature of sulfonamide +

nitro-pyridine reactivity.

H317
May cause an allergic skin

reaction

High Confidence: Sulfonamide

moiety is a known sensitizer.

H319 Causes serious eye irritation

Crystalline solids with acidic

protons are mechanical and

chemical irritants.

H335 May cause respiratory irritation Dust inhalation risk.

H341
Suspected of causing genetic

defects

Nitroarenes are frequently

Ames positive (mutagenic).

Energetic & Stability Assessment
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Crucial Warning: Nitro-pyridines are precursors to high-energy materials. The proximity of the

nitro group to the ring nitrogen can destabilize the molecule.

Experimental Validation Protocol
Before scaling up any reaction involving >5g of this compound, the following stability tests are

mandatory:

DSC (Differential Scanning Calorimetry):

Run from 30°C to 400°C at 5°C/min.

Fail Criteria: Any exotherm onset < 200°C or energy release > 500 J/g requires "Energetic

Material" handling protocols (blast shields, remote handling).

Friction/Impact Sensitivity:

Treat as potentially shock-sensitive until proven otherwise. Do not grind in a mortar and

pestle; use solution-based mixing where possible.

Handling & Exposure Controls
Visual Workflow: Safety Logic
The following diagram outlines the decision matrix for handling this compound based on scale

and hazard data.
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Start: Handling 2-Nitropyridine-3-sulfonamide

Check Scale

< 1 gram

Low Mass Risk

> 1 gram

High Mass Risk

Standard PPE:
Nitrile Gloves, Lab Coat,

Safety Glasses

Perform DSC Analysis
(Check for Exotherms)

Stable

High Containment:
Double Gloves (Nitrile/Laminate),

Face Shield, Blast Shield

Exotherm Detected

Engineering Control:
Chemical Fume Hood

(Face Velocity > 100 fpm)

Disposal:
Quench (Dilute Base) ->

Hazardous Waste Stream

Click to download full resolution via product page
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Caption: Figure 1: Risk-based decision matrix for handling nitro-pyridine sulfonamides. Note

the mandatory DSC checkpoint for scale-up.

Specific PPE Recommendations[3][5]
Respiratory: If dust generation is likely and outside a fume hood, use a P3 (High Efficiency)

particulate respirator.

Dermal:

Standard: Nitrile gloves (0.11 mm) are generally sufficient for incidental splash.

High Risk:[2] For dissolved solutions (e.g., in DMSO), use Silver Shield/Laminate gloves,

as nitro compounds can permeate nitrile.

Eyes: Chemical splash goggles. Contact lenses should not be worn when handling dusts.

Toxicology & Mechanism of Action
Mechanism of Toxicity[3]

Haptenization (Sensitization): The sulfonamide group can be metabolized to a reactive

hydroxylamine or nitroso intermediate. These electrophiles bind to cellular proteins

(haptens), triggering an immune response (T-cell mediated). This is the mechanism behind

Stevens-Johnson Syndrome (SJS) in clinical settings.

Reductive Metabolism: The nitro group (

) can be enzymatically reduced to an amine (

) via nitroreductases. Intermediate nitroso/hydroxylamine species are often cytotoxic and
genotoxic.

Biological Pathway Visualization
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2-Nitropyridine-3-sulfonamide Hepatic Metabolism
(CYP450 / N-Acetyltransferase)

Nitro Reduction

Sulfonamide Oxidation

Nitroso Intermediate
(DNA Adducts)

Hydroxylamine
(Protein Haptenization)

Genotoxicity
(Mutagenesis)

Hypersensitivity
(Skin Rash / SJS)

Click to download full resolution via product page

Caption: Figure 2: Predicted metabolic activation pathways leading to genotoxicity and

hypersensitivity.

Emergency Response & Waste Management
First Aid Protocols

Inhalation: Move to fresh air immediately. If wheezing occurs (sulfonamide allergy),

administer oxygen and seek emergency medical attention.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol; it may enhance

transdermal absorption of the nitro compound.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2]

Spill Cleanup (Solid)
Isolate: Evacuate non-essential personnel.

Wet Method: Dampen the solid with a compatible inert solvent (e.g., water or PEG-400) to

prevent dust and reduce shock sensitivity.

Collection: Use anti-static, non-sparking tools (plastic scoops, not metal).

Decontamination: Wipe surfaces with 10% NaOH solution (to hydrolyze/solubilize) followed

by water.

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic, Irritant).
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Segregation: Do not mix with strong oxidizers or reducing agents.

Destruction: High-temperature incineration equipped with scrubbers for

and

gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2425900#2-nitropyridine-3-sulfonamide-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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